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Compound of Interest

Compound Name: Lanabecestat

Cat. No.: B602830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the formulation and use of

Lanabecestat (also known as AZD3293 or LY3314814) in in vitro experiments. Lanabecestat
is a potent, orally active, and brain-permeable inhibitor of the β-site amyloid precursor protein

cleaving enzyme 1 (BACE1), a key enzyme in the amyloidogenic pathway implicated in

Alzheimer's disease.[1][2][3]

Overview and Mechanism of Action
Lanabecestat inhibits BACE1, the rate-limiting enzyme in the production of amyloid-β (Aβ)

peptides.[4][5] BACE1 cleaves the amyloid precursor protein (APP), initiating a cascade that

leads to the formation of Aβ plaques, a hallmark of Alzheimer's disease.[4][5] By inhibiting

BACE1, Lanabecestat reduces the levels of Aβ peptides.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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